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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B10828440 Get Quote

For researchers, scientists, and professionals in drug development, the proper management of

isotopically labeled compounds is paramount for laboratory safety and regulatory compliance.

This guide provides essential safety and logistical information for the proper disposal of D-

Allose-¹³C, a stable, non-radioactive isotopically labeled sugar.

Immediate Safety Considerations
D-Allose, the parent compound of D-Allose-¹³C, is not classified as a hazardous substance.[1]

[2] However, standard laboratory safety practices should always be observed. Personal

protective equipment, including safety goggles with side shields, protective gloves, and

impervious clothing, should be worn when handling the substance.[2] In case of accidental

contact, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3]

Skin Contact: Wash off with soap and plenty of water.[3]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.[3]

Ingestion: Wash out mouth with water provided the person is conscious.[2]
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Since ¹³C is a stable, non-radioactive isotope, D-Allose-¹³C is not considered radioactive waste.

[4] Therefore, its disposal should be managed based on the chemical properties of D-Allose

and local regulations for chemical waste. Stable isotope-labeled waste is generally treated

similarly to common chemical waste.[4]

Step-by-Step Disposal Plan:

Waste Identification: Clearly label the waste container as "D-Allose-¹³C" to avoid mixing with

other chemical waste streams.

Segregation: Do not mix D-Allose-¹³C waste with radioactive waste.[5]

Containment: Collect solid waste in a designated, sealed container. For solutions, use a

compatible, leak-proof container.

Consult Local Regulations: Before disposal, consult your institution's Environmental Health

and Safety (EHS) department for specific guidelines on the disposal of non-hazardous

chemical waste.[3]

Disposal Route: Based on institutional procedures, the contained D-Allose-¹³C waste will

likely be incinerated or landfilled by a licensed chemical waste disposal contractor.

Quantitative Data Summary
The following table summarizes key quantitative data for D-Allose, which is applicable to D-

Allose-¹³C.

Property Value Reference

Molecular Formula C₆H₁₂O₆ [1]

Molar Mass 180.16 g/mol [1]

Melting Point 148-150°C [3]

Occupational Exposure Limits No data available [2]
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This document focuses on disposal procedures. For detailed experimental protocols involving

D-Allose-¹³C, please refer to your specific research or development plans.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of D-

Allose-¹³C.
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D-Allose-13C Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Handling and Disposal of D-Allose-¹³C: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828440#d-allose-13c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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